Cas no 4461-30-7 (chloroacetyl isocyanate)

• Product Name: chloroacetyl isocyanate
• CAS No: 4461-30-7
• MF: C₃H₂ClNO₂
• MW: 119.506479740143
• CID: 85057
• PubChem ID: 24855702
• Update Time: 2025-08-05

chloroacetyl isocyanate Chemical and Physical Properties

Names and Identifiers

• chloroacetyl isocyanate
• 2-chloroacetyl isocyanate
• Q27279679
• Chloroacetyl isocyante
• 4461-30-7
• CHLOROACETYL ISOCYANATE [MI]
• alpha-chloroacetyl isocyanate
• 2-chloroethanecarbonyl isocyanate
• AS-81543
• a-Chloroacetyl isocyanate
• AKOS006221007
• EINECS 224-715-4
• SCHEMBL482641
• chloroacetic acid anhydride with isocyanic acid
• H5WF2AMH7J
• Chloroacetylisocyanate
• InChI=1/C3H2ClNO2/c4-1-3(7)5-2-6/h1H
• Acetyl isocyanate, chloro-
• Chloro-acetyl isocyanate
• Chloroacetyl isocyanate, >=95%
• GEO-02756
• NS00031442
• FT-0611900
• DTXSID30196248
• MFCD00002034
• UNII-H5WF2AMH7J
• DB-355951
• G86320

• MDL： MFCD00002034
• Inchi： 1S/C3H2ClNO2/c4-1-3(7)5-2-6/h1H2
• InChI Key： MOVMEFHWBOWMFU-UHFFFAOYSA-N
• SMILES： ClCC(N=C=O)=O
• BRN： 1904273

Computed Properties

• Exact Mass: 118.97700
• Monoisotopic Mass: 118.977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.403 g/mL at 25 °C(lit.)
• Melting Point: 25°C
• Boiling Point: 50-55 °C/20 mmHg(lit.)
• Flash Point: Fahrenheit: 143.6 ° f
  Celsius: 62 ° c
  
• Refractive Index: n20/D 1.463(lit.)
• PSA: 46.50000
• LogP: 0.08760
• Merck: 14,2117
• Sensitiveness: Moisture Sensitive
• Solubility: Uncertain

chloroacetyl isocyanate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H314-H334
• Warning Statement： P261-P280-P301+P310-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3080
• WGK Germany：3
• Hazard Category Code： 14-25-34-42
• Safety Instruction： 8-45-36/37/39-26
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：−20°C
• Risk Phrases：R34; R20/21/22; R14; R25
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates